Cas no 1566006-23-2 (1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one)
1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one
- 1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one
- EN300-1292796
- 1566006-23-2
-
- Inchi: 1S/C12H11BrN2O/c1-2-12(16)10-5-3-4-6-11(10)15-8-9(13)7-14-15/h3-8H,2H2,1H3
- InChI Key: UGESHYASXKUMDS-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)C1C=CC=CC=1C(CC)=O
Computed Properties
- Exact Mass: 278.00548g/mol
- Monoisotopic Mass: 278.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 34.9Ų
1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292796-1.0g |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292796-50mg |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 50mg |
$227.0 | 2023-09-30 | ||
| Enamine | EN300-1292796-100mg |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 100mg |
$238.0 | 2023-09-30 | ||
| Enamine | EN300-1292796-250mg |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 250mg |
$249.0 | 2023-09-30 | ||
| Enamine | EN300-1292796-500mg |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 500mg |
$260.0 | 2023-09-30 | ||
| Enamine | EN300-1292796-1000mg |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 1000mg |
$271.0 | 2023-09-30 | ||
| Enamine | EN300-1292796-2500mg |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 2500mg |
$529.0 | 2023-09-30 | ||
| Enamine | EN300-1292796-5000mg |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 5000mg |
$783.0 | 2023-09-30 | ||
| Enamine | EN300-1292796-10000mg |
1-[2-(4-bromo-1H-pyrazol-1-yl)phenyl]propan-1-one |
1566006-23-2 | 10000mg |
$1163.0 | 2023-09-30 |
1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one
Comprehensive Overview of 1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one (CAS No. 1566006-23-2)
1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one (CAS No. 1566006-23-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a 4-bromo-1H-pyrazole moiety linked to a phenylpropan-1-one backbone, serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its heterocyclic framework may contribute to bioactive molecule design.
The growing demand for pyrazole derivatives in medicinal chemistry has propelled studies on 1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one. Recent publications highlight its role in modulating enzyme activity, especially in kinase inhibition pathways—a hot topic in oncology research. Its brominated pyrazole segment offers opportunities for further functionalization, making it valuable for structure-activity relationship (SAR) studies. Laboratories focusing on small-molecule therapeutics often explore this compound’s reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings, to create diverse libraries for high-throughput screening.
From an industrial perspective, CAS No. 1566006-23-2 is synthesized through multi-step organic transformations, with emphasis on yield optimization and purity control. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with regulatory standards. Environmental considerations also drive innovation in its production, with greener solvents and catalytic methods being explored—a trend aligned with the sustainable chemistry movement.
Beyond pharmaceuticals, 1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one finds niche applications in material science. Its aromatic and heterocyclic components contribute to the development of organic semiconductors and photoactive materials, addressing demands in flexible electronics and renewable energy technologies. Researchers frequently investigate its optical properties, such as fluorescence quenching or charge-transfer efficiency, to advance optoelectronic devices.
For those sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and technical documentation. FAQs in procurement often revolve around storage conditions (typically under inert atmospheres) and solubility profiles (e.g., in DMSO or dichloromethane). As the compound’s patent landscape evolves, intellectual property reviews are recommended for commercial use.
In summary, 1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one exemplifies the intersection of synthetic chemistry and applied sciences. Its adaptability across disciplines—from drug development to advanced materials—positions it as a compound of enduring relevance. Ongoing research will likely uncover new dimensions of its utility, particularly in emerging fields like bioconjugation and catalysis.
1566006-23-2 (1-2-(4-bromo-1H-pyrazol-1-yl)phenylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)